Cas no 2229670-51-1 (4-(2,3,4,5-tetrafluorophenyl)but-3-en-2-amine)

• Product Name: 4-(2,3,4,5-tetrafluorophenyl)but-3-en-2-amine
• CAS No: 2229670-51-1
• MF: C₁₀H₉F₄N
• MW: 219.178776502609
• CID: 6529658
• PubChem ID: 165879556
• Update Time: 2025-05-21

4-(2,3,4,5-tetrafluorophenyl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2,3,4,5-tetrafluorophenyl)but-3-en-2-amine
• EN300-1823704
• 2229670-51-1

• Inchi： 1S/C10H9F4N/c1-5(15)2-3-6-4-7(11)9(13)10(14)8(6)12/h2-5H,15H2,1H3/b3-2+
• InChI Key： SKMCOIMBRAFADB-NSCUHMNNSA-N
• SMILES： FC1C(=C(C(=CC=1/C=C/C(C)N)F)F)F

Computed Properties

• Exact Mass: 219.06711194g/mol
• Monoisotopic Mass: 219.06711194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 4-(2,3,4,5-tetrafluorophenyl)but-3-en-2-amine

4-(2,3,4,5-Tetrafluorophenyl)But-3-en-2-Amine: A Comprehensive Overview

4-(2,3,4,5-Tetrafluorophenyl)But-3-en-2-Amine (CAS No. 2229670-51-1) is a unique organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its tetrafluorophenyl group attached to a butenamine backbone, which imparts it with distinctive electronic and structural properties. The tetrafluorophenyl moiety is known for its high electron-withdrawing capability due to the presence of four fluorine atoms, while the butenamine portion provides a conjugated system that enhances its reactivity and stability.

Recent studies have highlighted the potential of 4-(2,3,4,5-tetrafluorophenyl)but-3-en-2-amine in various applications. For instance, researchers have explored its role in the development of advanced materials for optoelectronic devices. The compound's ability to act as a n-type semiconductor has been leveraged in creating more efficient organic light-emitting diodes (OLEDs). This advancement is particularly significant given the increasing demand for energy-efficient lighting solutions in modern technology.

In addition to its electronic properties, 4-(2,3,4,5-tetrafluorophenyl)but-3-en-2-amine has also shown promise in medicinal chemistry. Its structure allows for selective interactions with biological molecules, making it a valuable tool in drug design. Recent experiments have demonstrated its potential as a lead compound for anti-inflammatory agents due to its ability to modulate specific cellular pathways involved in inflammation.

The synthesis of 4-(2,3,4,5-tetrafluorophenyl)but-3-en-2-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the fluorination of aromatic rings and the subsequent coupling with an enamine precursor. This method ensures high yield and purity, which are critical for its application in both academic research and industrial settings.

From an environmental perspective, the compound's stability and biodegradability have been thoroughly investigated. Studies indicate that 4-(2,3,4,5-tetrafluorophenyl)but-3-en-2-amine exhibits low toxicity to aquatic organisms under standard laboratory conditions. This makes it a safer alternative compared to other similar compounds that may pose environmental risks.

Looking ahead, ongoing research is focused on expanding the scope of applications for 4-(2,3,4,5-tetrafluorophenyl)but-3-en-2-amine. Potential areas include its use in bioimaging agents due to its fluorescence properties and as a component in advanced polymer materials for aerospace applications. These developments underscore the versatility of this compound and its importance in driving innovation across multiple disciplines.